(5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanamine hydrochloride

• IUPAC Name: [5-chloro-4-(difluoromethoxy)pyridin-2-yl]methanamine;hydrochloride
• InChI: InChI=1S/C7H7ClF2N2O.ClH/c8-5-3-12-4(2-11)1-6(5)13-7(9)10;/h1,3,7H,2,11H2;1H
• InChI Key: NHIPGTCIVCHKLO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CC(=C1OC(F)F)Cl)CN.Cl
• Molecular Formula: C7H8Cl2F2N2O
• Molecular Weight: 245.05 g/mol

Description

“(5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 2231676-84-7. It has a molecular weight of 245.06 and its linear formula is C7H8Cl2F2N2O.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the formula C7H8Cl2F2N2O. This indicates that the molecule contains seven carbon atoms, eight hydrogen atoms, two chlorine atoms, two fluorine atoms, two nitrogen atoms, and one oxygen atom.

Physical And Chemical Properties Analysis

This compound is a solid under normal conditions. It should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Photocytotoxic Properties in Iron(III) Complexes

In the realm of cellular imaging and photocytotoxicity, iron(III) complexes involving phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine derivatives, a close relative of the queried compound, have demonstrated significant photocytotoxicity in red light. These complexes show a potential for generating reactive oxygen species and interacting with DNA, indicating their use in photodynamic therapy and cancer research (Basu et al., 2014).

Photo-induced Oxidation in Iron(II) Complexes

Research on complexes with structures similar to the queried compound, such as 1,1-di(pyridin-2-yl)-N,N-bis(pyridin-2-ylmethyl)methanamine in iron(II) complexes, indicates enhancement in outer sphere electron transfer to oxygen under UV or visible irradiation. This property is significant for understanding oxidative stress and DNA damage mechanisms, potentially contributing to cancer research and photodynamic therapy (Draksharapu et al., 2012).

Modulation of Receptor-mediated Behavior

Compounds with structural similarities, like 6-chloro-5-methyl-1-[6-(2-methylpyridin-3-yloxy) pyridin-3-yl carbomyl] indoline, have been studied for their effects on 5-HT2A and 5-HT2C receptors in the brain. This research is pivotal for understanding the neurological mechanisms and could be instrumental in developing treatments for various neurological disorders (Vickers et al., 2001).

Potential Antidepressant Agents

Exploration of compounds like 1-(1-benzoylpiperidin-4-yl)methanamine derivatives suggests their use as "biased agonists" of serotonin receptors. This research contributes significantly to the development of new antidepressant drugs, particularly targeting serotonin pathways (Sniecikowska et al., 2019).

Synthesis of Novel Compounds

Research into synthesizing novel derivatives starting from similar pyridine compounds has implications for the creation of new pharmaceuticals and chemicals with potential biological activity. This includes the development of new methodologies for synthesizing complex molecules (Mihorianu et al., 2010).

Safety and Hazards

The compound is classified under the GHS07 hazard class. It carries the signal word “Warning” and has hazard statements H315-H319-H335. This indicates that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.